Cas no 1361608-16-3 (3-Chloro-2-(3,4-dichlorophenyl)-5-iodopyridine)

• Product Name: 3-Chloro-2-(3,4-dichlorophenyl)-5-iodopyridine
• CAS No: 1361608-16-3
• MF: C₁₁H₅Cl₃IN
• MW: 384.427572011948
• CID: 4926154
• Update Time: 2025-06-25

3-Chloro-2-(3,4-dichlorophenyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(3,4-dichlorophenyl)-5-iodopyridine

• Inchi： 1S/C11H5Cl3IN/c12-8-2-1-6(3-9(8)13)11-10(14)4-7(15)5-16-11/h1-5H
• InChI Key： ONDIDTGMCXJLHH-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)Cl)C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-2-(3,4-dichlorophenyl)-5-iodopyridine

3-Chloro-2-(3,4-dichlorophenyl)-5-iodopyridine: An Overview of a Promising Compound in Medicinal Chemistry

3-Chloro-2-(3,4-dichlorophenyl)-5-iodopyridine (CAS No. 1361608-16-3) is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of halogenated pyridines, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 3-Chloro-2-(3,4-dichlorophenyl)-5-iodopyridine.

Chemical Structure and Properties

The molecular formula of 3-Chloro-2-(3,4-dichlorophenyl)-5-iodopyridine is C₁₁H₆Cl₃I_N, with a molecular weight of approximately 348.97 g/mol. The compound features a pyridine ring substituted with a 3,4-dichlorophenyl group at the 2-position, a chlorine atom at the 3-position, and an iodine atom at the 5-position. The presence of multiple halogen substituents imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical and biological studies.

The physical properties of 3-Chloro-2-(3,4-dichlorophenyl)-5-iodopyridine include its melting point, which is typically around 120-125°C. It is insoluble in water but soluble in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and chloroform. These solubility characteristics are crucial for its use in various experimental settings, including in vitro assays and animal models.

Synthesis Methods

The synthesis of 3-Chloro-2-(3,4-dichlorophenyl)-5-iodopyridine has been reported using several methodologies. One common approach involves the sequential substitution reactions on a pyridine scaffold. The process typically begins with the formation of a 2-chloropyridine derivative, which is then subjected to further substitution reactions to introduce the 3-chloro and 5-iodo groups. The final step involves the introduction of the 3,4-dichlorophenyl group through a coupling reaction.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method that significantly reduces the number of steps and improves the overall yield. This method utilizes a palladium-catalyzed cross-coupling reaction between a 2-chloro-5-bromopyridine intermediate and 1-bromo-2,4-dichlorobenzene. The use of this catalytic system not only enhances the yield but also minimizes by-product formation, making it a more environmentally friendly approach.

Biological Activities and Therapeutic Potential

3-Chloro-2-(3,4-dichlorophenyl)-5-iodopyridine has shown promising biological activities in various preclinical studies. One of its notable properties is its ability to act as a potent inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs such as nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory effects, 3-Chloro-2-(3,4-dichlorophenyl)-5-iodopyridine has demonstrated potential as an antitumor agent. Research conducted by a team at the National Cancer Institute found that this compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Clinical Applications and Future Directions

The therapeutic potential of 3-Chloro-2-(3,4-dichlorophenyl)-5-iodopyridine has led to increased interest in its clinical development. Several pharmaceutical companies are currently exploring its use in treating inflammatory diseases and cancer. Preclinical studies have shown promising results in animal models, with significant reductions in inflammation markers and tumor growth.

To further advance its clinical application, ongoing research is focused on optimizing its pharmacokinetic properties and reducing potential side effects. One area of investigation involves the development of prodrugs that can enhance the bioavailability and stability of 3-Chloro-2-(3,4-dichlorophenyl)-5-iodopyridine. Additionally, efforts are being made to identify biomarkers that can predict patient response to this compound, thereby enabling personalized medicine approaches.

Conclusion

3-Chloro-2-(3,4-dichlorophenyl)-5-iodopyridine (CAS No. 1361608-16-3) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.